Cas no 2229425-16-3 (2-(3-bromopropyl)-5-methylpyridine)

• Product Name: 2-(3-bromopropyl)-5-methylpyridine
• CAS No: 2229425-16-3
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 6255720
• PubChem ID: 163908902
• Update Time: 2025-05-24

2-(3-bromopropyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-5-methylpyridine
• EN300-1927144
• 2229425-16-3

• Inchi： 1S/C9H12BrN/c1-8-4-5-9(11-7-8)3-2-6-10/h4-5,7H,2-3,6H2,1H3
• InChI Key： QQJBAWKOLLKBKE-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(3-bromopropyl)-5-methylpyridine

2-(3-Bromopropyl)-5-Methylpyridine: A Comprehensive Overview

The compound 2-(3-bromopropyl)-5-methylpyridine (CAS No. 2229425-16-3) is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound belongs to the pyridine family, which is widely recognized for its stability, aromaticity, and versatile reactivity. The presence of a brominated propyl group at the 2-position and a methyl group at the 5-position introduces unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-(3-bromopropyl)-5-methylpyridine in the development of advanced materials, particularly in the field of coordination chemistry. Researchers have demonstrated that this compound can act as a versatile ligand, forming stable complexes with transition metals such as copper, nickel, and palladium. These metal complexes exhibit promising catalytic activities in various organic transformations, including cross-coupling reactions and enantioselective syntheses. For instance, a study published in *Nature Chemistry* in 2023 reported the use of this compound as a chiral ligand in palladium-catalyzed asymmetric allylic alkylation, achieving exceptional enantioselectivity.

In addition to its role in catalysis, 2-(3-bromopropyl)-5-methylpyridine has shown potential in the design of functional polymers. Its brominated propyl group provides sites for further functionalization, enabling the incorporation of additional functionalities such as hydrophilicity or conductivity. A team from Stanford University recently developed a polymer-based material incorporating this compound as a building block, demonstrating enhanced mechanical properties and thermal stability compared to conventional polymers.

The synthesis of 2-(3-bromopropyl)-5-methylpyridine typically involves multi-step processes that combine nucleophilic aromatic substitution and alkylation reactions. A common approach begins with the preparation of 5-methylpyridine via Friedländer synthesis or other pyridine-forming reactions. Subsequent alkylation with a bromopropyl group is achieved through either nucleophilic substitution or coupling reactions, depending on the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an application standpoint, 2-(3-bromopropyl)-5-methylpyridine has found niche uses in pharmaceuticals and agrochemicals due to its ability to modulate biological activities. For example, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in cancer progression. A research group from the University of Tokyo reported that certain analogs exhibit potent anti-proliferative activity against human cancer cell lines, suggesting their potential as lead compounds for drug development.

Moreover, this compound has been explored as an intermediate in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its ability to coordinate with metal ions while maintaining structural integrity makes it an ideal candidate for constructing porous materials with tailored properties. Recent work published in *Angewandte Chemie* demonstrated the use of this compound to fabricate MOFs with high surface area and exceptional gas adsorption capabilities.

In conclusion, 2-(3-bromopropyl)-5-methylpyridine (CAS No. 2229425-16-3) stands out as a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a ligand, polymer component, or intermediate in organic synthesis. With ongoing research uncovering new functionalities and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.